Cas no 137839-76-0 (1,1':4',1'':2'',1''':4''',1''''-Quinquephenyl, 3'',6''-bis(4-chlorophenyl)-)

• Product Name: 1,1':4',1'':2'',1''':4''',1''''-Quinquephenyl, 3'',6''-bis(4-chlorophenyl)-
• CAS No: 137839-76-0
• MF: C₄₂H₂₈Cl₂
• MW: 603.577729225159
• CID: 1246476
• Update Time: 2024-08-04

1,1':4',1'':2'',1''':4''',1''''-Quinquephenyl, 3'',6''-bis(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1':4',1'':2'',1''':4''',1''''-Quinquephenyl, 3'',6''-bis(4-chlorophenyl)-
• 1,1':4',1'':2'',1''':4''',1''''-Quinquephenyl, 3'',6''-bis(4-chlorophenyl)- (9CI)

• Inchi： 1S/C42H28Cl2/c43-37-23-19-33(20-24-37)39-27-28-40(34-21-25-38(44)26-22-34)42(36-17-13-32(14-18-36)30-9-5-2-6-10-30)41(39)35-15-11-31(12-16-35)29-7-3-1-4-8-29/h1-28H
• InChI Key： SVDCFSZPUSRNCH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C3=C(C4=CC=C(Cl)C=C4)C=CC(C4=CC=C(Cl)C=C4)=C3C3=CC=C(C4=CC=CC=C4)C=C3)C=C2)=CC=CC=C1

Computed Properties

• Exact Mass: 602.15704

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• Boiling Point: 689.3±50.0 °C(Predicted)
• PSA: 0